Cas no 393581-65-2 (2-(3,4-dimethoxyphenyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetic acid)
2-(3,4-dimethoxyphenyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(3,4-dimethoxyphenyl)-2-({[(9H-fluoren-9-yl)met hoxy]carbonyl}amino)acetic acid
- AB33166
- AB33167
- (R)-(3,4-DIMETHOXY-PHENYL)-[(9H-FLUOREN-9-YLMETHOXYCARBONYLAMINO)]-ACETIC ACID
- (S)-(3,4-DIMETHOXY-PHENYL)-[(9H-FLUOREN-9-YLMETHOXYCARBONYLAMINO)]-ACETIC ACID
- 2-(3,4-dimethoxyphenyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetic acid
- 2-(3,4-dimethoxyphenyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetic acid
-
- MDL: MFCD34183134
- Inchi: 1S/C25H23NO6/c1-30-21-12-11-15(13-22(21)31-2)23(24(27)28)26-25(29)32-14-20-18-9-5-3-7-16(18)17-8-4-6-10-19(17)20/h3-13,20,23H,14H2,1-2H3,(H,26,29)(H,27,28)
- InChI Key: XRJWKMPCKUFVAV-UHFFFAOYSA-N
- SMILES: O(C(NC(C(=O)O)C1C=CC(=C(C=1)OC)OC)=O)CC1C2C=CC=CC=2C2=CC=CC=C12
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 32
- Rotatable Bond Count: 8
- Complexity: 634
- XLogP3: 4.3
- Topological Polar Surface Area: 94.1
2-(3,4-dimethoxyphenyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-81219-0.05g |
2-(3,4-dimethoxyphenyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetic acid |
393581-65-2 | 95.0% | 0.05g |
$425.0 | 2025-02-21 | |
| Enamine | EN300-81219-0.1g |
2-(3,4-dimethoxyphenyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetic acid |
393581-65-2 | 95.0% | 0.1g |
$554.0 | 2025-02-21 | |
| Enamine | EN300-81219-0.25g |
2-(3,4-dimethoxyphenyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetic acid |
393581-65-2 | 95.0% | 0.25g |
$792.0 | 2025-02-21 | |
| Enamine | EN300-81219-0.5g |
2-(3,4-dimethoxyphenyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetic acid |
393581-65-2 | 95.0% | 0.5g |
$1249.0 | 2025-02-21 | |
| Enamine | EN300-81219-1.0g |
2-(3,4-dimethoxyphenyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetic acid |
393581-65-2 | 95.0% | 1.0g |
$1599.0 | 2025-02-21 | |
| Enamine | EN300-81219-2.5g |
2-(3,4-dimethoxyphenyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetic acid |
393581-65-2 | 95.0% | 2.5g |
$3136.0 | 2025-02-21 | |
| Enamine | EN300-81219-5.0g |
2-(3,4-dimethoxyphenyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetic acid |
393581-65-2 | 95.0% | 5.0g |
$4641.0 | 2025-02-21 | |
| Enamine | EN300-81219-10.0g |
2-(3,4-dimethoxyphenyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetic acid |
393581-65-2 | 95.0% | 10.0g |
$6882.0 | 2025-02-21 | |
| Enamine | EN300-81219-1g |
2-(3,4-dimethoxyphenyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetic acid |
393581-65-2 | 95% | 1g |
$1599.0 | 2023-09-02 | |
| Enamine | EN300-81219-5g |
2-(3,4-dimethoxyphenyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetic acid |
393581-65-2 | 95% | 5g |
$4641.0 | 2023-09-02 |
2-(3,4-dimethoxyphenyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetic acid Related Literature
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
Additional information on 2-(3,4-dimethoxyphenyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetic acid
Introduction to 2-(3,4-dimethoxyphenyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetic acid (CAS No. 393581-65-2) and Its Emerging Applications in Chemical Biology
2-(3,4-dimethoxyphenyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetic acid, identified by its CAS number 393581-65-2, is a sophisticated organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, featuring a combination of aromatic rings, amino acid derivatives, and fluorenylmethoxycarbonyl (Fmoc) protective groups, exhibits a unique structural framework that makes it a valuable candidate for various biochemical applications. The presence of both dimethoxyphenyl and fluoren-9-yl moieties enhances its potential as a building block for drug discovery and molecular probes.
The dimethoxyphenyl group, characterized by its electron-donating nature, contributes to the compound's overall reactivity and binding affinity. This feature is particularly relevant in the design of enzyme inhibitors and receptor modulators, where precise interaction with biological targets is essential. Recent studies have highlighted the utility of such aromatic substituents in enhancing the solubility and bioavailability of bioactive molecules, making 2-(3,4-dimethoxyphenyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetic acid a promising candidate for further exploration.
The Fmoc protecting group, on the other hand, is widely recognized in peptide synthesis for its stability and ease of removal. In this context, the incorporation of an Fmoc-amino group into the molecular structure suggests potential applications in peptidomimetic chemistry. Peptidomimetics are designed to mimic the biological activity of natural peptides while offering improved pharmacokinetic properties. The combination of an amino acid backbone with modified side chains provides a versatile platform for developing novel therapeutic agents.
Recent advancements in chemical biology have demonstrated the importance of structurally diverse compounds in modulating biological pathways. The unique architecture of 2-(3,4-dimethoxyphenyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetic acid positions it as a key intermediate in the synthesis of complex molecules that can interact with proteins, enzymes, and other biomolecules. For instance, derivatives of this compound have been investigated for their potential to inhibit kinases and other enzymes implicated in cancer progression.
One particularly intriguing aspect of this molecule is its ability to serve as a scaffold for drug design. By modifying specific functional groups, researchers can fine-tune the pharmacological properties of the compound. For example, replacing the carboxylic acid moiety with other pharmacophores could lead to the development of novel anti-inflammatory agents or neuroprotective compounds. The versatility of this structure underscores its significance in medicinal chemistry.
The fluoren-9-yl moiety adds another layer of complexity to this compound. Fluorene derivatives are known for their fluorescence properties, making them valuable tools in biochemical assays and imaging techniques. The presence of this group could enable applications in Förster resonance energy transfer (FRET) probes or other fluorescence-based assays used to study protein-protein interactions and cellular processes.
In terms of synthetic chemistry, 2-(3,4-dimethoxyphenyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetic acid represents an excellent example of how functional group interplay can be leveraged to create complex molecules. The synthesis involves multiple steps, including protection-deprotection strategies and coupling reactions that highlight the compound's synthetic utility. These synthetic methodologies are not only relevant for producing this specific compound but also provide insights into broader chemical biology approaches.
The growing interest in targeted therapy has spurred research into small molecules that can selectively interact with disease-causing proteins. Given its structural features, 2-(3,4-dimethoxyphenyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetic acid could be developed into a lead compound for such therapies. Preclinical studies have begun to explore its potential as an inhibitor of aberrant signaling pathways involved in metabolic disorders and neurodegenerative diseases. The results so far are promising, suggesting that further optimization could yield therapeutically relevant derivatives.
The integration of computational chemistry has accelerated the process of identifying promising candidates like 2-(3,4-dimethoxyphenyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetic acid. Molecular docking simulations have been used to predict binding affinities and interactions with various biological targets. These computational approaches complement experimental efforts by providing rapid screening tools for identifying potential drug candidates early in the discovery process.
The role of fluorenylmethoxycarbonyl (Fmoc) protecting groups extends beyond peptide synthesis; they are also employed in other areas such as polymer chemistry and material science. The stability and compatibility of Fmoc make it an attractive choice for synthesizing high-performance materials that require precise control over molecular architecture.
Future directions in the study of this compound may include exploring its role in epigenetic regulation. Epigenetic modifiers are emerging as critical targets for treating diseases such as cancer and autoimmune disorders. The structural features of 2-(3,4-dimethoxyphenyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetic acid) could make it a suitable scaffold for developing molecules that modulate epigenetic enzymes like histone deacetylases (HDACs) or bromodomain-containing proteins (BDPs).
The development of new analytical techniques has also enhanced our ability to study complex mixtures containing this compound. Techniques such as high-performance liquid chromatography (HPLC), mass spectrometry (MS), and nuclear magnetic resonance (NMR) spectroscopy provide detailed information about purity, degradation pathways, and metabolic interactions. These tools are essential for ensuring that synthesized compounds meet stringent quality standards before advancing to preclinical testing.
In conclusion, 2-(3,4-dimethoxyphenyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetic acid (CAS No. 393581- 65 -2) represents a multifaceted molecule with significant potential across multiple domains of chemical biology. Its unique structural features, combined with recent advancements in synthetic chemistry and computational biology, position it as a valuable tool for drug discovery, molecular imaging, and fundamental research. As our understanding continues to evolve, this compound is likely to play an increasingly important role in addressing some of today's most pressing biomedical challenges.
393581-65-2 (2-(3,4-dimethoxyphenyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)